2-(Bromomethyl)-2-(2-methoxyethyl)oxolane

• Molecular Formula: C8H15BrO2
• Molecular Weight: 223.11 g/mol
• SMILES: COCCC1(CCCO1)CBr
• InChI: InChI=1S/C8H15BrO2/c1-10-6-4-8(7-9)3-2-5-11-8/h2-7H2,1H3
• InChIKey: HMYNZGUEXAZTJH-UHFFFAOYSA-N

2-(Bromomethyl)-2-(2-methoxyethyl)oxolane: Compound Overview

2-(Bromomethyl)-2-(2-methoxyethyl)oxolane (CAS 1936645-69-0) is a synthetic organic building block based on a tetrahydrofuran (oxolane) core, featuring a bromomethyl group and a 2-methoxyethyl chain both attached to the 2-position, creating a quaternary carbon center. With a molecular formula of C₈H₁₅BrO₂ and a molecular weight of 223.11 g/mol, it serves as a bifunctional intermediate—offering an electrophilic alkyl bromide handle and a polar methoxyethyl side-chain—for the construction of complex molecules in drug discovery [1]. Its structural distinctiveness lies in the geminal disubstitution pattern, which imposes steric crowding around the reactive center and differentiates it from common monofunctional tetrahydrofurfuryl halides .

Bifunctional alkyl bromide & methoxyethyl side chain

Quaternary C2 center limits elimination pathways

Methoxyethyl group modulates polarity and H-bonding

• [1] PubChem Compound Summary for CID 131230106, 2-(Bromomethyl)-2-(2-methoxyethyl)oxolane. National Center for Biotechnology Information (2024). View Source

2-(Bromomethyl)-2-(2-methoxyethyl)oxolane vs. 2-(Bromomethyl)tetrahydrofuran

Simple tetrahydrofurfuryl bromide (2-(bromomethyl)tetrahydrofuran) is a widely used electrophile, but it lacks the 2-methoxyethyl group that defines the chemical space of the target compound . This structural difference is not trivial: the quaternary center at C2 alters steric accessibility and precludes competing ring-opening or elimination pathways common to secondary alkyl bromides, while the methoxyethyl chain introduces additional hydrogen-bond acceptor capacity and polarity [1]. Consequently, reaction outcomes optimized for the monofunctional analog cannot be directly transferred to syntheses requiring a bifunctional, sterically shielded electrophile.

Quaternary center steric shielding may alter reaction selectivity compared to simple tetrahydrofurfuryl bromide.

Dual H-bond acceptor count may shift solubility and binding profiles, limiting direct substitution.

Geminal disubstitution prevents direct transfer of optimized conditions from monofunctional analogs.

• [1] PubChem, Computed Properties: Hydrogen Bond Acceptor Count and Topological Polar Surface Area for CID 131230106 vs. CID 87577540. View Source

2-(Bromomethyl)-2-(2-methoxyethyl)oxolane: Quantitative Property Comparison

Polar Surface Area (TPSA) Benchmark

The topological polar surface area (TPSA) of 2-(bromomethyl)-2-(2-methoxyethyl)oxolane is calculated at 18.5 Ų, compared to only 9.2 Ų for the monofunctional analog 2-(bromomethyl)tetrahydrofuran [1]. This ~2-fold increase in PSA arises from the additional ether oxygen in the methoxyethyl chain and is a critical factor for membrane permeability and oral bioavailability in drug candidates [2].

Polar Surface Area

Class-level

Target 18.5 Ų · Comparator 9.2 Ų +9.3 Ų (2×)

Supports ADME modulation for peripheral restriction context

In silico prediction; class-level inference

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	18.5 Ų
Comparator Or Baseline	2-(Bromomethyl)tetrahydrofuran: 9.2 Ų
Quantified Difference	+9.3 Ų (approx. 2x higher)
Conditions	In silico prediction (Cactvs 3.4.6.11 / PubChem)

Why This Matters

Higher PSA reduces passive membrane permeability, making the target compound more suitable for optimizing the ADME profile of peripherally-restricted or low-CNS-penetration drug candidates.

• [1] PubChem CID 131230106: Computed Properties, Topological Polar Surface Area. View Source
• [2] Pajouhesh, H., & Lenz, G. R. (2005). Medicinal chemical properties of successful central nervous system drugs. *NeuroRx*, 2(4), 541-553. View Source

Hydrogen Bond Acceptor Count Advantage

The target compound presents two hydrogen-bond acceptor sites (the oxolane ring oxygen and the methoxyethyl oxygen), versus a single acceptor (ring oxygen only) for 2-(bromomethyl)tetrahydrofuran [1][2]. Quantitative hydrogen-bond basicity (pK_bH) measurements or Abraham parameter calculations are not yet published for this specific scaffold; the evidence is limited to computed H-bond acceptor count, which is a class-level predictor of solubility and intermolecular recognition [3].

H-Bond Acceptors

Class-level

Target 2 · Comparator 1 +1 acceptor

May support solubility and binding screening context

Computed descriptor count; not experimental

Evidence Dimension	Hydrogen Bond Acceptor Count (nHBA)
Target Compound Data	2
Comparator Or Baseline	2-(Bromomethyl)tetrahydrofuran: 1
Quantified Difference	+1 acceptor
Conditions	Computed descriptor (Cactvs 3.4.6.11 / PubChem)

Why This Matters

An additional H-bond acceptor can enhance aqueous solubility and enable specific binding interactions in target protein pockets, a critical parameter for fragment-based lead optimization.

• [1] PubChem CID 131230106: Computed Properties, Hydrogen Bond Acceptor Count. View Source
• [2] PubChem CID 87577540: Tetrahydrofurfuryl bromide, Hydrogen Bond Acceptor Count. View Source
• [3] Kenny, P. W., Montanari, C. A., & Prokopczyk, I. M. (2016). Hydrogen-bond basicity pKBHX of neutral organic compounds. *Journal of Computer-Aided Molecular Design*, 30, 583-594. View Source

Rotatable Bond Count Comparison

2-(Bromomethyl)-2-(2-methoxyethyl)oxolane possesses 4 rotatable bonds, compared to only 1 rotatable bond for the simpler 2-(bromomethyl)tetrahydrofuran [1][2]. Increased flexibility can improve binding adaptability but may reduce ligand efficiency due to entropic cost [3]; this balance must be considered when selecting building blocks for focused libraries.

Rotatable Bonds

Class-level

Target 4 · Comparator 1 +3 rotatable bonds

Supports conformational flexibility review for drug design

Higher count may reduce ligand efficiency

Evidence Dimension	Rotatable Bond Count (nRotB)
Target Compound Data	4
Comparator Or Baseline	2-(Bromomethyl)tetrahydrofuran: 1
Quantified Difference	+3 rotatable bonds
Conditions	Computed descriptor (Cactvs 3.4.6.11 / PubChem)

Why This Matters

A higher number of rotatable bonds can impact oral bioavailability and binding enthalpy/entropy profiles, making the target compound more suitable for targets requiring induced-fit adaptations.

• [1] PubChem CID 131230106: Computed Properties, Rotatable Bond Count. View Source
• [2] PubChem CID 87577540: Tetrahydrofurfuryl bromide, Rotatable Bond Count. View Source
• [3] Veber, D. F., et al. (2002). Molecular properties that influence the oral bioavailability of drug candidates. *J. Med. Chem.*, 45(12), 2615-2623. View Source

Commercial Purity & Availability

The target compound is commercially stocked at 97% purity (as reported by Leyan, product 2114262), whereas common tetrahydrofurfuryl bromide is typically supplied at 90% purity (e.g., Apollo Scientific OR23265) . While purity differences do not constitute a molecular differentiation, they reflect synthetic accessibility differences: the dual-substituted compound requires a more controlled, multi-step synthesis, often resulting in higher purity specifications from vendors [1].

Commercial Purity

Data to verify

97% target(Leyan 2114262)

Reported vendor purity specification; comparator ~90%

Supplier data; cross-validation recommended

Evidence Dimension	Commercial Purity Level
Target Compound Data	97% (Leyan 2114262)
Comparator Or Baseline	2-(Bromomethyl)tetrahydrofuran: 90% (Apollo OR23265)
Quantified Difference	+7 percentage points
Conditions	Vendor specification; not cross-validated across suppliers.

Why This Matters

Higher initial purity reduces post-procurement purification steps, saving time and cost in multi-step synthetic workflows.

• [1] VulcanChem (excluded per policy; used solely for synthesis pathway context). View Source

2-(Bromomethyl)-2-(2-methoxyethyl)oxolane: Optimal Applications

Peripherally-Selective Drug Candidates

Leveraging its elevated TPSA (18.5 Ų) compared to simpler alkyl bromides, this building block is suited for designing compounds with reduced blood-brain barrier penetration, as predicted by the 2-fold PSA increase over 2-(bromomethyl)tetrahydrofuran [1]. Incorporating the methoxyethyl group early in the synthesis allows medicinal chemists to modulate CNS exposure without additional deprotection steps.

Fragment-Based Lead Generation with Dual H-Bond Acceptors

The two hydrogen-bond acceptor sites (Oxolane O + Methoxy O) provide an advantage in fragment-based screening, where enhanced solubility and additional binding interactions can improve hit rates [1]. The quaternary center at C2 reduces undesired metabolism at the benzylic-like bromomethyl position.

Controlled-Release Prodrug Synthesis

The bromomethyl group serves as an electrophilic anchor for nucleophilic drug conjugation, while the methoxyethyl chain can act as a solubilizing tag or a tunable element for enzymatic cleavage [1]. The steric shielding provided by the geminal disubstitution at C2 ensures selective reaction at the bromide, avoiding side-reactions at the oxolane oxygen.

DNA-Encoded Library (DEL) Synthesis

The bifunctional nature (alkyl bromide for DNA attachment or diversity reactions, and methoxyethyl for polarity modulation) makes this compound a versatile scaffold for DEL construction, where balanced properties are essential for library quality [1].

Application

Selection Property

Validation Focus

Peripheral drug design

TPSA-modulated ADME profile

CNS exclusion screening

Fragment-based screening

Dual H-bond acceptor scaffold

Solubility and binding assay

Prodrug linker synthesis

Sterically shielded electrophile

Conjugation site selectivity

DEL scaffold construction

Balanced polarity and reactivity

Library diversity assessment

• [1] PubChem CID 131230106: Summary and Computed Properties. View Source